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Cat. No.: B592562 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed methodology for the preparation of stock and

working solutions of Nonanoic-D17 acid (Pelargonic-D17 acid). Nonanoic-D17 acid is a

deuterated form of nonanoic acid, a nine-carbon saturated fatty acid.[1] It is commonly used as

an internal standard for quantitative analysis or as a tracer in metabolic research.[2] Proper

preparation of solutions is critical for ensuring experimental accuracy and reproducibility. This

guide outlines protocols for creating a high-concentration stock solution in an organic solvent

and subsequent dilution into various vehicles for in vitro and in vivo applications.

Properties and Safety Information
It is imperative to handle Nonanoic-D17 acid with appropriate safety measures. The

compound is classified as corrosive and can cause skin and eye irritation.[3][4][5] Always

consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[6][7]

Table 1: Physicochemical Properties of Nonanoic-D17 Acid
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Property Value Reference

Chemical Formula C₉HD₁₇O₂ / CD₃(CD₂)₇COOH [3][8]

Molecular Weight 175.34 g/mol [3][8]

CAS Number 130348-94-6 [8]

Appearance Colorless oily liquid [9]

Purity ≥98% [8]

Isotopic Enrichment ≥98 atom % D [3]

Solubility

Soluble in organic solvents

(DMSO, ethanol, ether,

chloroform); poorly soluble in

water.[2][9][10][11]

Neat Storage

Store at room temperature.

Stable for up to 5 years under

recommended conditions.[3]

[12]

Experimental Protocols
The following protocols describe the preparation of a stock solution in Dimethyl Sulfoxide

(DMSO) and two types of working solutions. Working solutions for in vivo experiments should

be prepared fresh on the day of use.[2]

Protocol 1: Preparation of a 50 mg/mL Stock Solution in
DMSO
This protocol details the preparation of a high-concentration stock solution. DMSO is a common

solvent due to its ability to dissolve nonanoic acid effectively.[1]

Materials:

Nonanoic-D17 Acid (neat)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer

Cryogenic vials for aliquoting

Methodology:

Calculation: Determine the required mass of Nonanoic-D17 acid. To prepare 1 mL of a 50

mg/mL stock solution, 50 mg of the compound is needed.

Weighing: Carefully weigh 50 mg of Nonanoic-D17 acid in a suitable container.

Dissolution: Add the weighed Nonanoic-D17 acid to a 1 mL volumetric flask. Add

approximately 0.8 mL of DMSO.

Mixing: Cap the flask and vortex thoroughly until the solid is completely dissolved. If

necessary, gentle warming or sonication can be used to aid dissolution.[2]

Final Volume: Once dissolved, add DMSO to bring the final volume to 1 mL.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

cryogenic vials to prevent degradation from repeated freeze-thaw cycles.[2]

Table 2: Stock Solution Storage and Stability

Storage Temperature Shelf Life Reference

-20°C 1 month [2]

-80°C 6 months [2]
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Protocol 2: Preparation of an Aqueous-Based Working
Solution
This protocol is suitable for creating a working solution for administration where an aqueous

vehicle is preferred. This example creates a 5 mg/mL working solution.[2]

Materials:

50 mg/mL Nonanoic-D17 Acid stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in ddH₂O)

Sterile tubes and pipettes

Methodology (for 1 mL of working solution):

Add Stock Solution: To a sterile tube, add 100 µL of the 50 mg/mL stock solution.

Add PEG300: Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add Tween-80: Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly. The final

solution should be clear.[2]

Protocol 3: Preparation of an Oil-Based Working
Solution
This protocol is an alternative for creating a working solution using corn oil as the vehicle,

which may be suitable for certain experimental designs. This example also creates a 5 mg/mL

working solution.[2]

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/nonanoic-acid-d17.html
https://www.benchchem.com/product/b592562?utm_src=pdf-body
https://www.medchemexpress.com/nonanoic-acid-d17.html
https://www.medchemexpress.com/nonanoic-acid-d17.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


50 mg/mL Nonanoic-D17 Acid stock solution in DMSO

Corn oil

Sterile tubes and pipettes

Methodology (for 1 mL of working solution):

Add Stock Solution: To a sterile tube, add 100 µL of the 50 mg/mL stock solution.

Add Corn Oil: Add 900 µL of corn oil.

Mixing: Mix thoroughly by vortexing until a clear, homogeneous solution is achieved.[2] Note:

If continuous dosing exceeds half a month, this protocol should be chosen carefully.[2]

Data and Workflow Summary
Table 3: Example Dilution Parameters for Working Solutions

Parameter Stock Solution
Aqueous Working
Solution

Oil-Based Working
Solution

Target Concentration 50 mg/mL 5 mg/mL 5 mg/mL

Volume of Stock N/A 100 µL 100 µL

Vehicle Component 1 DMSO 400 µL PEG300 900 µL Corn Oil

Vehicle Component 2 N/A 50 µL Tween-80 N/A

Vehicle Component 3 N/A 450 µL Saline N/A

Final Volume 1 mL 1 mL 1 mL

Experimental Workflow Diagram
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Figure 1. Workflow for Preparation of Nonanoic-D17 Acid Solutions

Step 1: Initial Preparation Step 2: Stock Solution

Step 3: Working Solutions (Example: 5 mg/mL)

Nonanoic-D17 Acid
(Neat Compound) Weigh CompoundMass Calculation 50 mg/mL Stock Solution

in DMSO
Dissolve

Aqueous-Based
Working Solution

Dilute with
PEG300, Tween-80, Saline

Oil-Based
Working Solution

Dilute with
Corn Oil

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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D17 Acid Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592562#preparation-of-nonanoic-d17-acid-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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